Cas no 78152-52-0 ( )

  structure
  structure
Product Name: 
CAS No:78152-52-0
MF:C7H16N4O2
MW:188.227540969849
CID:984087
PubChem ID:349416
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-3-[3-(methylcarbamoylamino)propyl]urea
    • N,N'-Bis-methylcarbamoyl-trimethylendiamin
    • NSC409112
    • trimethylenebis(3-methylurea)
    • 78152-52-0
    • DTXSID80325187
    • SCHEMBL11382117
    • NSC-409112
    • N,N'-Propane-1,3-diylbis(N'-methylurea)
    •  
    • Inchi: 1S/C7H16N4O2/c1-8-6(12)10-4-3-5-11-7(13)9-2/h3-5H2,1-2H3,(H2,8,10,12)(H2,9,11,13)
    • InChI Key: FBXRDULUPPMRBE-UHFFFAOYSA-N
    • SMILES: O=C(NC)NCCCNC(NC)=O

Computed Properties

  • Exact Mass: 188.12748
  • Monoisotopic Mass: 188.12732577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 82.3Ų

Experimental Properties

  • PSA: 82.26
  • LogP: 0.79810
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.